3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 6,9,9-trimethyl-8,10-dihydro-5H-benzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C16H18N2O/c1-10-15-13(8-16(2,3)9-14(15)19)18-12-7-5-4-6-11(12)17-10/h4-7,17H,8-9H2,1-3H3
• InChI Key: AFAXFLUICGPFPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC3=CC=CC=C3N1)CC(CC2=O)(C)C
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one, also known as TDB or TDBzl, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. TDB belongs to the class of dibenzodiazepines and has been found to possess various biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is not fully understood, but it is thought to act on the GABAergic system, which is involved in the regulation of anxiety and mood. 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has been found to enhance the activity of GABA receptors, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
In addition to its effects on anxiety and depression, 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has been found to possess other biochemical and physiological effects. For example, 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has been shown to increase levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has also been found to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One advantage of 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is that it has been found to be well-tolerated in preclinical studies, with few adverse effects reported. This makes it a promising candidate for further investigation as a therapeutic agent. However, one limitation of 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is that its synthesis is complex and requires expertise in organic chemistry, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one. One area of interest is its potential as a treatment for addiction, particularly opioid addiction. 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has been found to reduce opioid self-administration in preclinical studies, suggesting that it may be useful in the treatment of opioid addiction. Another area of interest is its effects on cognition and memory, as 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has been found to enhance learning and memory in preclinical studies. Finally, further investigation of the mechanism of action of 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one may provide insights into the development of new therapeutic agents for anxiety and depression.

Synthesis Methods

The synthesis of 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one involves the reaction of 3,4-dimethoxybenzylamine with 3,4-dimethoxyphenylacetic acid in the presence of a catalyst. The resulting product is then subjected to a series of chemical reactions, including reduction and cyclization, to yield 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one. The synthesis of 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a complex process that requires expertise in organic chemistry and is typically carried out in a laboratory setting.

Scientific Research Applications

3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent for various conditions. Some of the areas of research include its effects on anxiety, depression, and addiction. 3,3,11-trimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has been found to exhibit anxiolytic and antidepressant properties in preclinical studies, suggesting that it may be useful in the treatment of these conditions.